4-({4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H22N6/c1-2-20-17-7-8-21-18(22-17)24-11-9-23(10-12-24)14-16-5-3-15(13-19)4-6-16/h3-8H,2,9-12,14H2,1H3,(H,20,21,22)
• InChI Key: XPJYTBDQJIWQNN-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC=C1)N2CCN(CC2)CC3=CC=C(C=C3)C#N
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

4-({4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile (4-EAPB) is an organic molecule with a variety of applications in the fields of scientific research, medicine, and biochemistry. 4-EAPB is a derivative of benzonitrile, a compound found in many household products, and is composed of four nitrogen atoms, two carbon atoms, and four hydrogen atoms. 4-EAPB is a versatile molecule and has a variety of applications due to its unique properties.

Scientific Research Applications

Leukemia Treatment

. It specifically inhibits tyrosine kinases, including the BCR-ABL fusion protein characteristic of CML. By disrupting signaling pathways, Imatinib suppresses leukemic cell proliferation.

Antifungal Activity

Research has explored the fungicidal potential of Imatinib derivatives. In vitro studies evaluated their efficacy against various fungal strains, including Fusarium, Alternaria, and Phytophthora species. .

Antihypertensive Properties

Pyrimidine derivatives, including Imatinib, have been investigated for their antihypertensive effects. .

Antioxidant Activity

Imatinib’s antioxidant properties have been explored, potentially contributing to cellular protection against oxidative stress. However, more research is needed to fully understand its mechanisms.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell. They play significant roles in the regulation of many cellular processes including cell division, growth, and death .

Mode of Action

The compound specifically binds to an inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . This binding inhibits the activity of tyrosine kinases, thereby disrupting the signaling pathways they regulate .

Biochemical Pathways

The inhibition of tyrosine kinases affects multiple biochemical pathways. These include pathways involved in cell division, growth, and apoptosis. The disruption of these pathways can lead to the death of cancer cells, thereby contributing to the compound’s therapeutic effects .

Result of Action

The result of the compound’s action is the inhibition of tyrosine kinase activity. This leads to the disruption of various cellular processes, including cell division and growth. In the context of cancer treatment, this can result in the death of cancer cells and a reduction in tumor size .